Cas no 2172550-25-1 (5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol)

• Product Name: 5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol
• CAS No: 2172550-25-1
• MF: C₁₃H₂₆N₄O
• MW: 254.371742725372
• CID: 6050739
• PubChem ID: 165721800
• Update Time: 2025-07-17

5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol
• EN300-1595882
• 5-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-2-ol
• 2172550-25-1

• Inchi： 1S/C13H26N4O/c1-10(2)6-7-13-12(9-14)15-16-17(13)8-4-5-11(3)18/h10-11,18H,4-9,14H2,1-3H3
• InChI Key： BSYBKIICTUUHRN-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(=C(CN)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 254.21066147g/mol
• Monoisotopic Mass: 254.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77Ų

Additional information on 5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol

Research Briefing on 5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS: 2172550-25-1)

In recent years, the compound 5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS: 2172550-25-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and aminomethyl functional groups, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol has been optimized through recent advancements in click chemistry and multi-step organic synthesis. Researchers have reported improved yields and purity by employing copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which facilitate the formation of the triazole core. Additionally, novel purification techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry, have been instrumental in characterizing the compound and its intermediates.

Biological studies have revealed that 5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol exhibits potent inhibitory effects on specific enzymatic targets, including proteases and kinases implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, suggesting its potential as a therapeutic agent for inflammatory diseases and certain cancers. Furthermore, preliminary in vivo studies in murine models have shown favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity.

Recent investigations have also explored the compound's potential in drug delivery systems. Due to its amphiphilic nature, 5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol has been incorporated into nanoparticle formulations to enhance the solubility and targeted delivery of hydrophobic drugs. These innovations highlight its versatility beyond direct therapeutic applications, positioning it as a valuable tool in nanomedicine.

Despite these promising findings, challenges remain in the clinical translation of 5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research aims to optimize the compound's structure-activity relationship (SAR) through rational drug design and computational modeling, paving the way for next-generation derivatives with enhanced efficacy and safety profiles.

In conclusion, 5-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS: 2172550-25-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, from direct therapeutic use to drug delivery systems, underscore its potential impact on modern medicine. Continued exploration of this compound and its derivatives is expected to yield significant advancements in the treatment of complex diseases.